Cas no 1785570-19-5 (3-amino-2,6-difluoro-5-methylbenzoic acid)

• Product Name: 3-amino-2,6-difluoro-5-methylbenzoic acid
• CAS No: 1785570-19-5
• MDL: MFCD28522278
• CID: 4614174
• PubChem ID: 84660842
• Update Time: 2025-05-21

3-amino-2,6-difluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,6-difluoro-5-methylbenzoic acid

• MDL： MFCD28522278

Additional information on 3-amino-2,6-difluoro-5-methylbenzoic acid

Comprehensive Overview of 3-amino-2,6-difluoro-5-methylbenzoic acid (CAS No. 1785570-19-5): Properties, Applications, and Industry Insights

3-amino-2,6-difluoro-5-methylbenzoic acid (CAS No. 1785570-19-5) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula and precise weight make it a valuable intermediate in synthetic chemistry, particularly in the development of small-molecule drugs and crop protection agents. Its fluorine substitutions at the 2- and 6-positions, combined with the methyl group at the 5-position, contribute to enhanced metabolic stability and bioavailability—a critical factor in modern drug design.

Recent studies highlight the growing demand for fluorinated aromatic compounds like 3-amino-2,6-difluoro-5-methylbenzoic acid in targeted therapies, especially in oncology and CNS disorders. Researchers are actively investigating its potential as a building block for kinase inhibitors and GPCR modulators, aligning with the industry's shift toward precision medicine. The compound's solubility profile and reactivity under mild conditions further enhance its utility in high-throughput synthesis workflows, addressing the need for cost-effective drug discovery.

From an environmental perspective, the green chemistry applications of 1785570-19-5 are being explored, particularly in catalytic fluorination processes that reduce waste generation. This aligns with the sustainability trends dominating chemical manufacturing, where atom economy and renewable feedstocks are prioritized. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), meeting stringent GMP standards for pharmaceutical intermediates.

The agrochemical sector leverages 3-amino-2,6-difluoro-5-methylbenzoic acid in developing next-generation herbicides with improved soil persistence and selective action. Its fluorine atoms enhance binding affinity to plant enzyme targets while minimizing non-target organism toxicity—a key consideration in regulatory approvals. Patent analyses reveal a 40% increase in filings referencing this compound since 2020, underscoring its commercial potential.

Supply chain dynamics for CAS 1785570-19-5 reflect broader trends in fine chemicals procurement, with emphasis on regional diversification and quality documentation. Current market data indicates stable pricing despite raw material volatility, attributed to optimized multi-step synthesis routes. Storage recommendations typically include inert atmosphere conditions to preserve the compound's amino group reactivity during long-term storage.

Future research directions may explore continuous flow chemistry adaptations for 3-amino-2,6-difluoro-5-methylbenzoic acid production, potentially reducing batch-to-batch variability. The compound's compatibility with microwave-assisted reactions and photocatalysis also presents opportunities for process intensification. As structure-activity relationship (SAR) studies evolve, derivatives of this scaffold may unlock novel bioisosteric replacements in medicinal chemistry pipelines.